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Compound of Interest

Compound Name: silver(ll)sulfate

Cat. No.: B8771437

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of the physical and chemical properties of silver
sulfate (Ag2S0a4), an inorganic compound with significant applications in analytical chemistry,
catalysis, and as a source of silver ions for antimicrobial research. This guide consolidates key
data, outlines experimental protocols, and illustrates fundamental processes to support
advanced research and development activities.

Physical Properties

Silver sulfate is an odorless, white to gray crystalline solid that darkens upon exposure to light.
[1] It is composed of two silver cations (Ag*) and one sulfate anion (SO42™) held together by
ionic bonds.[2][3] The compound is stable under normal conditions of use and storage.[4]

Quantitative Physical Data

The core physical characteristics of silver sulfate are summarized in the table below, providing
a baseline for experimental and theoretical applications.
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Property Value Citations
IUPAC Name Silver(l) sulfate [5]

CAS Number 10294-26-5 [1]
Molecular Formula Ag2S0a4 [2]

Molar Mass 311.80 g/mol [1][2]

Colorless, lustrous crystals or
Appearance ) (41161
white powder

Density 5.45 g/cm3 (at 25 °C) [2][5]
Melting Point 652 - 660 °C [2][5]
Boiling Point 1,085 °C (with decomposition) [2][5]
Crystal Structure Orthorhombic 41071
Refractive Index na =1.756, n =1.775 [4][5]

Solubility Profile

Silver sulfate is characterized by its low solubility in water, a property that is crucial for its use in
gravimetric analysis.[2][8] Its solubility increases with temperature. It is notably insoluble in
ethanol but dissolves in certain aqueous solutions due to complex formation or reaction.[5][9]

Solubility Data
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Solvent Solubility Temperature (°C) Citations
Water 0.57 g /100 mL 0 [5][10]
0.83 g /100 mL 25 [5][10]

1.33 g/ 100 mL 100 [5][10]

Ammonium Hydroxide  Soluble - [9]

Nitric Acid Soluble - [9]
Concentrated Sulfuric

Acid Soluble - [5]
Ethanol Insoluble - [5]

Chemical Properties and Reactivity

Silver sulfate exhibits reactivity characteristic of a metal sulfate. It is a stable compound but
undergoes decomposition at very high temperatures and is sensitive to light.[4][9]

» Thermal Decomposition: When heated to its boiling point of 1,085 °C, silver sulfate
decomposes.[2][5] At very high temperatures, this decomposition can release sulfur oxides.

[8]

e Photosensitivity: Like many silver salts, Ag2S0Oa is light-sensitive and will slowly darken when
exposed to light, which necessitates storage in dark containers.[9]

e Reactivity with Halides: Silver sulfate reacts with solutions containing halide ions (Cl-, Br-,
I7) to form the corresponding insoluble silver halide precipitates (AgCl, AgBr, Agl). This
reaction is fundamental to its use in analytical chemistry.[2][9]

o Redox Behavior: Silver sulfate has weak oxidizing powers.[2][11] It can act as a catalyst for
oxidation reactions, notably in the determination of Chemical Oxygen Demand (COD) in
wastewater analysis, where it helps oxidize long-chain aliphatic hydrocarbons.[9]

Experimental Protocols
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Detailed methodologies are critical for the synthesis, purification, and application of silver
sulfate in a research setting.

Protocol 1: Synthesis of Silver Sulfate

Silver sulfate is most commonly prepared by the precipitation reaction between a soluble silver
salt, typically silver nitrate (AgNOs), and a source of sulfate ions, such as sulfuric acid (H2S0Oa4).

[51[9]
Methodology:

o Preparation of Reactants: Prepare an aqueous solution of silver nitrate. Separately, prepare
a dilute solution of sulfuric acid.

o Precipitation: Slowly add the sulfuric acid solution to the silver nitrate solution while stirring
continuously. A white precipitate of silver sulfate will form immediately according to the
reaction: 2 AgNOs(aq) + H2SOa(aq) — Ag2S0a(s) + 2 HNOs(aq)[5]

» Digestion: Gently heat the mixture to encourage the formation of larger, more easily filterable
crystals.

« |solation: Allow the precipitate to settle, then isolate it by vacuum filtration.

» Washing: Wash the collected precipitate several times with deionized water to remove
residual nitric acid and any unreacted starting materials.

e Drying: Dry the purified silver sulfate in an oven at a low temperature (e.g., 100-120 °C) or in
a desiccator to yield a fine white powder.[11] The entire process should be conducted under
minimal light to prevent photodegradation.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://en.wikipedia.org/wiki/Silver_sulfate
https://www.heavenmaterials.com/silver-sulfate-ag2so4-is-an-inorganic-compound-product/
https://en.wikipedia.org/wiki/Silver_sulfate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5677261.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8771437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare Aqueous
AgNOs and Hz2S0a

Workflow: Synthesis of Silver Sulfate
Add H2504 to AGNOs

Dry Product Pure AG2SOs
(120°C) (White Powder)

Click to download full resolution via product page

Caption: A typical laboratory workflow for the synthesis of silver sulfate.

Protocol 2: Purification by Recrystallization

For applications requiring very high purity, silver sulfate can be purified by recrystallization from
hot concentrated sulfuric acid.[11]

Methodology:

o Dissolve the impure silver sulfate in hot, concentrated sulfuric acid containing a trace amount
of nitric acid to prevent the reduction of silver ions.

e Strongly cool the solution and simultaneously dilute it with high-purity water, causing the
silver sulfate to precipitate out.

« Filter the purified precipitate, wash thoroughly with deionized water, and dry at 120 °C.[11]

Protocol 3: Analytical Application - COD Determination

Silver sulfate serves as a crucial catalyst in the Chemical Oxygen Demand (COD) test, which
measures the amount of organic pollutants in water.

Methodology:

o A water sample is taken, and a known excess of a strong oxidizing agent (potassium
dichromate, K2Cr207) is added.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b8771437?utm_src=pdf-body-img
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5677261.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5677261.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8771437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Concentrated sulfuric acid is added to the mixture.

Silver sulfate is added as a catalyst to facilitate the oxidation of otherwise resistant organic
compounds like straight-chain hydrocarbons.[9]

The mixture is refluxed for a set period.

The amount of unreacted oxidizing agent is determined by titration with a standard solution
of ferrous ammonium sulfate.

The amount of oxidant consumed is calculated and used to express the oxygen equivalent of
the organic matter in the sample.

Relevance to Drug Development: Antimicrobial
Action

While silver sulfate itself is not typically used as a direct therapeutic agent, it is a valuable

source of silver ions (Ag*), which are well-documented for their broad-spectrum antimicrobial

properties.[9][12][13] Understanding the mechanism of silver ions is relevant for developing

silver-based antimicrobial coatings for medical devices, wound dressings, and other clinical

applications.[14]

The antimicrobial action of the silver ion is multifaceted and involves several simultaneous

mechanisms that lead to bacterial cell death.[14]

Cell Wall Interaction: Ag* ions can bind to the bacterial cell wall and membrane, disrupting
their integrity and increasing permeability.[13]

Enzyme Inhibition: Silver ions have a high affinity for sulfhydryl (-SH) groups in proteins and
enzymes, leading to their denaturation and the disruption of critical metabolic pathways,
such as cellular respiration.[13]

DNA Damage: Ag™* ions can interact with the DNA of the bacteria, causing it to condense and
lose its ability to replicate, thereby preventing cell division.[15]

Reactive Oxygen Species (ROS) Generation: The presence of silver ions can promote the
formation of ROS, which induce oxidative stress and cause widespread damage to cellular
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components.[13]

Logical Relationship: Antimicrobial Mechanisms of Silver lons (Ag™)

Silver lon (Ag*)
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& Membrane (Sulfhydryl Groups) Bacterial DNA Cellular Environment

Increased Permeability Enzyme Inactivation DNA Unwinding ROS Generation
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Bacterial Cell Death

Click to download full resolution via product page
Caption: The multi-targeted antimicrobial mechanism of action for silver ions.

Safety and Handling

Silver sulfate is considered a hazardous substance. It can cause serious eye damage and is
very toxic to aquatic life with long-lasting effects.[16][17] Prolonged exposure to silver
compounds can lead to argyria, a condition characterized by a blue-gray discoloration of the
skin.[9] Standard laboratory safety precautions, including the use of gloves and eye protection,
should be strictly followed when handling this compound.[17]
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Conclusion

Silver sulfate is a well-characterized inorganic compound with distinct physical and chemical
properties that make it valuable for specific applications in research and industry. Its low
solubility is key to its use in analytical chemistry, while its role as a catalyst and a source of
antimicrobial silver ions provides further utility. The protocols and data presented in this guide
offer a comprehensive resource for scientists and researchers working with this versatile
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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